Cas no 102867-58-3 (1-Naphthalenepentanoicacid, 1,4,4a,5,6,7,8,8a-octahydro-5-(hydroxymethyl)-b,2,5,8a-tetramethyl- (9CI))

• Product Name: 1-Naphthalenepentanoicacid, 1,4,4a,5,6,7,8,8a-octahydro-5-(hydroxymethyl)-b,2,5,8a-tetramethyl- (9CI)
• CAS No: 102867-58-3
• MF: C₂₀H₃₄O₃
• MW: 322.48216676712
• CID: 186527
• Update Time: 2024-03-01

1-Naphthalenepentanoicacid, 1,4,4a,5,6,7,8,8a-octahydro-5-(hydroxymethyl)-b,2,5,8a-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepentanoicacid, 1,4,4a,5,6,7,8,8a-octahydro-5-(hydroxymethyl)-b,2,5,8a-tetramethyl- (9CI)
• Discoidicacid
• 1-Naphthalenepentanoic acid, 1,4,4a,5,6,7,8,8a-octahydro-5-(hydroxymethyl)-β,2,5,8a-tetramethyl- (9CI)

• Inchi： 1S/C20H34O3/c1-14(12-18(22)23)6-8-16-15(2)7-9-17-19(3,13-21)10-5-11-20(16,17)4/h7,14,16-17,21H,5-6,8-13H2,1-4H3,(H,22,23)
• InChI Key： PRJRLXRFOBPMKG-UHFFFAOYSA-N
• SMILES： C1(CCC(C)CC(O)=O)C2(C)C(C(CO)(C)CCC2)CC=C1C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.007±0.06 g/cm3(Predicted)
• Boiling Point: 450.8±18.0 °C(Predicted)
• PSA: 52.54
• pka: 4.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids